Cas no 1042601-71-7 (N,N-dimethyl-1,4-diazepane-1-sulfonamide)

• Product Name: N,N-dimethyl-1,4-diazepane-1-sulfonamide
• CAS No: 1042601-71-7
• MF: C₇H₁₇N₃O₂S
• MW: 207.293780088425
• MDL: MFCD11168876
• CID: 5230255
• PubChem ID: 28272931
• Update Time: 2026-03-07

N,N-dimethyl-1,4-diazepane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-sulfonamide, hexahydro-N,N-dimethyl-
• N,N-dimethyl-1,4-diazepane-1-sulfonamide

• MDL： MFCD11168876
• Inchi： 1S/C7H17N3O2S/c1-9(2)13(11,12)10-6-3-4-8-5-7-10/h8H,3-7H2,1-2H3
• InChI Key： WFGRTRULPNUXGG-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on N,N-dimethyl-1,4-diazepane-1-sulfonamide

Comprehensive Overview of N,N-dimethyl-1,4-diazepane-1-sulfonamide (CAS No. 1042601-71-7)

N,N-dimethyl-1,4-diazepane-1-sulfonamide (CAS No. 1042601-71-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This sulfonamide derivative is characterized by its unique diazepane ring structure, which contributes to its potential applications in drug discovery and development. The compound's molecular formula and structural features make it a subject of interest for researchers exploring novel bioactive molecules and therapeutic agents.

In recent years, the demand for N,N-dimethyl-1,4-diazepane-1-sulfonamide has increased due to its relevance in addressing contemporary health challenges. For instance, its structural similarity to other sulfonamide-based drugs has sparked investigations into its potential role in combating antimicrobial resistance, a pressing global issue. Researchers are particularly interested in how modifications to the diazepane and sulfonamide moieties could enhance its efficacy against resistant pathogens. This aligns with the growing public interest in "new antibiotic alternatives" and "drug-resistant infection treatments," which are frequently searched topics in scientific and medical communities.

The synthesis of N,N-dimethyl-1,4-diazepane-1-sulfonamide involves sophisticated organic chemistry techniques, including ring formation and sulfonylation reactions. Its CAS No. 1042601-71-7 serves as a unique identifier in chemical databases, facilitating accurate tracking and research collaboration. The compound's stability and solubility properties are also under scrutiny, as these factors are critical for its potential use in drug formulation. Given the rising popularity of "drug solubility enhancement" and "pharmacokinetic optimization" as search terms among researchers, these aspects of the compound are particularly relevant.

Beyond antimicrobial applications, N,N-dimethyl-1,4-diazepane-1-sulfonamide is being explored for its potential in central nervous system (CNS) drug development. The diazepane ring is a common feature in many neuroactive compounds, and its incorporation into this sulfonamide derivative opens avenues for targeting neurological disorders. This resonates with current public concerns about "mental health treatments" and "neurodegenerative disease research," which are highly searched topics in healthcare discussions. The compound's ability to cross the blood-brain barrier is another area of active investigation.

From a commercial perspective, CAS No. 1042601-71-7 represents a niche but growing segment in the fine chemicals market. Suppliers and researchers often search for "high-purity sulfonamide derivatives" and "custom synthesis services," highlighting the importance of reliable sourcing for compounds like N,N-dimethyl-1,4-diazepane-1-sulfonamide. The compound's patent status and regulatory compliance are also frequently queried, reflecting the industry's focus on intellectual property and safety standards.

In analytical chemistry, N,N-dimethyl-1,4-diazepane-1-sulfonamide presents interesting challenges and opportunities. Its detection and quantification methods are topics of research, particularly in the context of "advanced chromatography techniques" and "mass spectrometry applications," which are trending search terms in analytical science. The compound's unique mass spectral signature and chromatographic behavior make it a valuable reference material for method development.

Environmental considerations are also part of the discourse surrounding N,N-dimethyl-1,4-diazepane-1-sulfonamide. As with many synthetic compounds, questions about its "environmental fate" and "biodegradability" are increasingly common in scientific literature and public forums. Researchers are investigating its ecological impact and potential green chemistry alternatives, aligning with global sustainability trends and the popularity of "eco-friendly pharmaceuticals" as a search topic.

The future of N,N-dimethyl-1,4-diazepane-1-sulfonamide research appears promising, with potential applications extending to material science and catalysis. Its molecular structure offers opportunities for creating novel functional materials, a subject gaining traction in searches related to "smart materials development." Additionally, its role as a ligand or catalyst component in organic transformations is another area of exploration, connecting to the broader interest in "sustainable chemical processes."

In conclusion, N,N-dimethyl-1,4-diazepane-1-sulfonamide (CAS No. 1042601-71-7) represents a versatile compound with multifaceted research potential. Its relevance to current scientific priorities—from drug discovery to environmental chemistry—ensures its continued importance in academic and industrial settings. As search trends evolve to reflect these interdisciplinary interests, the compound's profile is likely to grow, making it a noteworthy subject for ongoing investigation and discussion in scientific circles.